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Compound of Interest

Compound Name: Ethyl 4-pyridylacetate

Cat. No.: B032410

An In-depth Overview of the Commercial Availability, Chemical Properties, and Synthetic
Applications of a Key Pyridine Derivative.

Ethyl 4-pyridylacetate is a versatile pyridine-containing organic compound with significant
applications in medicinal chemistry and drug development. Its utility as a key building block
stems from the reactive methylene group and the presence of the pyridine ring, a common
scaffold in a wide array of biologically active molecules. This technical guide provides a
comprehensive overview of its commercial availability, key chemical properties, and
established synthetic protocols, with a focus on its role in the development of therapeutic
agents.

Commercial Availability and Suppliers

Ethyl 4-pyridylacetate is readily available from a variety of chemical suppliers, catering to both
research and bulk-scale requirements. The compound is typically offered at different purity
grades, with prices varying accordingly. Researchers should consult the suppliers' websites for
the most current pricing and availability.

Below is a summary of prominent suppliers and their typical product specifications:
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. . . Available
Supplier Product Number(s) Typical Purity .
Quantities

Biosynth ECA40185 - 10g

TCI Chemicals P1399 >98.0% (GC) 59,259

Thermo Scientific
A14550 98% 19,509,25¢9,100¢g

(Alfa Aesar)

) ) E47247 (for Ethyl 2-

Sigma-Aldrich ] 98% 509,259
pyridylacetate)

ChemicalBook - Varies by supplier Varies by supplier

United States

Biological

Highly Purified (HCI

salt)

Physicochemical Properties

A thorough understanding of the physicochemical properties of Ethyl 4-pyridylacetate is

essential for its proper handling, storage, and application in chemical synthesis.

Property Value Reference(s)
CAS Number 54401-85-3 [1]
Molecular Formula CoH11NO:2 [1]
Molecular Weight 165.19 g/mol [1]
Appearance Clear colorless to yellow liquid [2]
Boiling Point 127-128 °C at 14 mmHg [3]
Density 1.079 g/mL at 25 °C [3]

Refractive Index

1.499 at 20 °C

[3]

Melting Point

18-19 °C

[3]

Applications in Drug Discovery and Development
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Ethyl 4-pyridylacetate serves as a crucial intermediate in the synthesis of various
pharmaceutical agents. Its pyridine moiety is a key pharmacophore in many drugs, and the
ester functional group allows for a variety of chemical transformations.

Precursor to Aromatase Inhibitors

One of the notable applications of Ethyl 4-pyridylacetate is in the synthesis of rogletimide, a
non-steroidal aromatase inhibitor.[4] Aromatase is a key enzyme in the biosynthesis of
estrogens, and its inhibition is a therapeutic strategy for hormone-dependent breast cancer.
The synthesis of rogletimide from Ethyl 4-pyridylacetate highlights the utility of this building
block in constructing complex heterocyclic scaffolds.[4]

Synthesis of Phosphodiesterase 4 (PDE4) Inhibitors

Ethyl 4-pyridylacetate is also utilized in the preparation of triarylethane phosphodiesterase 4
(PDEA4) inhibitors.[3] PDE4 is an enzyme that plays a critical role in regulating inflammation.
Inhibitors of PDE4 have therapeutic potential for treating inflammatory diseases such as
chronic obstructive pulmonary disease (COPD) and asthma.

Potential Anticonvulsant and Neuropathic Pain
Attenuating Properties

Research has indicated that Ethyl 4-pyridylacetate itself may possess anticonvulsant and
neuropathic pain-attenuating properties.[3] This suggests that beyond its role as a synthetic
intermediate, the molecule may have intrinsic biological activity that warrants further
investigation.

Experimental Protocols
Synthesis of Ethyl 4-pyridylacetate

A common method for the synthesis of Ethyl 4-pyridylacetate involves the Fischer
esterification of 4-pyridylacetic acid.

Materials:

 4-pyridylacetic acid
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Anhydrous ethanol

Concentrated sulfuric acid

Sodium hydroxide solution

Saturated aqueous sodium carbonate

Ethyl acetate

Procedure:

A solution of 4-pyridylacetic acid is prepared in anhydrous ethanol.

Concentrated sulfuric acid is carefully added to the solution.

The mixture is refluxed for 18 hours.

After cooling the solution to 0 °C, it is neutralized by the addition of sodium hydroxide
solution and saturated aqueous sodium carbonate.

The product is extracted with ethyl acetate.

The ethyl acetate is concentrated in vacuo to yield Ethyl 4-pyridylacetate.

Synthesis of Rogletimide from Ethyl 4-pyridylacetate

The following protocol outlines the key steps in the synthesis of rogletimide starting from Ethyl
4-pyridylacetate.[4]

Step 1: Alkylation of Ethyl 4-pyridylacetate

o Base-catalyzed alkylation of Ethyl 4-pyridylacetate with iodoethane yields ethyl 2-(4-
pyridyl)butyrate.

Step 2: Michael Addition

» Abase-catalyzed conjugate addition of the carbanion of ethyl 2-(4-pyridyl)butyrate to
acrylamide is performed.
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Step 3: Intramolecular Cyclization

» The final step involves an intramolecular cyclization to form the piperidine-2,6-dione ring of
rogletimide.

Visualizing Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the
synthetic pathways described above.
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Caption: Synthetic pathway of Rogletimide from Ethyl 4-pyridylacetate.
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Conclusion

Ethyl 4-pyridylacetate is a commercially accessible and synthetically valuable building block
for drug discovery and development. Its established role in the synthesis of aromatase
inhibitors and PDE4 inhibitors, coupled with its potential intrinsic biological activities, makes it a
compound of significant interest to medicinal chemists and researchers. The provided technical
information and experimental outlines serve as a foundational guide for the effective utilization
of Ethyl 4-pyridylacetate in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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